Cas no 16870-96-5 (5H-Dibenz[b,f]azepine-5-propanaminium,10,11-dihydro-N,N,N-trimethyl-)
16870-96-5 structure
Product Name:5H-Dibenz[b,f]azepine-5-propanaminium,10,11-dihydro-N,N,N-trimethyl-
CAS No:16870-96-5
MF:C20H27N2
MW:295.441785097122
CID:180133
PubChem ID:161200
Update Time:2025-04-19
5H-Dibenz[b,f]azepine-5-propanaminium,10,11-dihydro-N,N,N-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Dibenz[b,f]azepine-5-propanaminium,10,11-dihydro-N,N,N-trimethyl-
- N-methylimipramine
- 3-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-N,N,N-trimethylpropan-1-aminium
- 5H-Dibenz(b,f)azepine-5-propanaminium, 10,11-dihydro-N,N,N-trimethyl-
- 10,11-Dihydro-5-[3-(trimethylaminio)propyl]-5H-dibenzo[b,f]azepine
- 10,11-Dihydro-N,N,N-trimethyl-5H-dibenz[b,f]azepine-5-propan-1-aminium
- DTXSID10937530
- 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)propyl-trimethyl-azanium
- A814529
- 16870-96-5
- 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)propyl-trimethylazanium
- 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)propyl-trimethylammonium
-
- Inchi: 1S/C20H27N2/c1-22(2,3)16-8-15-21-19-11-6-4-9-17(19)13-14-18-10-5-7-12-20(18)21/h4-7,9-12H,8,13-16H2,1-3H3/q+1
- InChI Key: KUBAYUCQNCPIHS-UHFFFAOYSA-N
- SMILES: [N+](C)(C)(C)CCCN1C2C=CC=CC=2CCC2C=CC=CC1=2
Computed Properties
- Exact Mass: 295.21761
- Monoisotopic Mass: 295.217423870g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
5H-Dibenz[b,f]azepine-5-propanaminium,10,11-dihydro-N,N,N-trimethyl- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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